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Compound of Interest

Compound Name: Caspase-9 Inhibitor Z-LEHD-FMK

Cat. No.: B1574761 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents like the Caspase-9 Inhibitor Z-LEHD-FMK are paramount for a

secure laboratory environment and regulatory compliance. This guide provides a detailed, step-

by-step operational and disposal plan for this potent, cell-permeable, and irreversible inhibitor

of caspase-9.

Immediate Safety and Handling
Before handling Z-LEHD-FMK, it is crucial to consult the manufacturer's Safety Data Sheet

(SDS) for specific hazard information.[1] Always handle the compound in a well-ventilated area,

preferably within a chemical fume hood.[1] Adherence to personal protective equipment (PPE)

guidelines is mandatory to prevent exposure.

Recommended Personal Protective Equipment (PPE):[1]

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves, such as nitrile rubber.

Body Protection: A laboratory coat or other protective clothing to prevent skin contact.

Respiratory Protection: When handling the powdered form, a dust mask or respirator is

necessary to avoid inhalation.[1]
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Physical and Chemical Properties
A thorough understanding of the inhibitor's properties is essential for its safe management.

Property Value

Molecular Formula C₃₄H₄₄F₄N₆O₁₂

Molecular Weight 804.74 g/mol [1]

Appearance Powder[1]

Solubility DMSO: 100 mg/mL (124.26 mM)[1]

Storage
Store the powder at -20°C. Solutions are

unstable and should be prepared fresh.[1]

Step-by-Step Disposal Protocol
The following procedures are recommended for the safe disposal of Z-LEHD-FMK and

associated waste. These are general guidelines and should be adapted to comply with your

institution's specific Environmental Health and Safety (EHS) protocols.[1]

Waste Segregation
Proper segregation of waste is the first critical step.

Solid Waste: All disposable materials that have come into contact with Z-LEHD-FMK,

including gloves, pipette tips, vials, and contaminated lab paper, must be treated as

hazardous solid waste.[1]

Liquid Waste: Unused or expired solutions of Z-LEHD-FMK, as well as solvents used for

cleaning contaminated glassware, must be collected as hazardous liquid waste.[1]

Waste Collection and Labeling
Use designated, leak-proof, and clearly labeled hazardous waste containers.[1]

The label must include:[1]
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The words "Hazardous Waste"

The full chemical name: "Z-LEHD-FMK"

The concentration (if in solution)

The date of accumulation

Inactivation of Liquid Waste (Recommended)
Due to the reactive nature of the fluoromethyl ketone (FMK) group, which acts as an

irreversible covalent inhibitor, chemical inactivation of liquid waste is recommended to reduce

its biological activity and potential environmental impact.[1]

Experimental Protocol for Inactivation:

Prepare Inactivation Solution: In a chemical fume hood, prepare a fresh solution of 1 M

sodium hydroxide (NaOH) or a suitable commercial bleach solution (sodium hypochlorite).[1]

Use a 10-fold excess volume of the inactivation solution to the waste volume.[1]

Inactivate Waste: Slowly add the Z-LEHD-FMK liquid waste to the inactivation solution while

stirring.[1] Allow a minimum reaction time of 1-2 hours.[1]

Neutralization: After the inactivation period, neutralize the solution to a pH between 6.0 and

8.0 using an appropriate acid (e.g., 1 M HCl). Monitor the pH using pH strips or a calibrated

pH meter.[1]

Final Disposal
Solid Waste: Seal the hazardous waste container and store it in a designated accumulation

area until it is collected by your institution's EHS department.[1]

Inactivated Liquid Waste: Even after inactivation, the resulting solution should be collected in

a labeled hazardous waste container. Do not pour it down the drain unless explicitly

permitted by your local regulations and EHS office. This waste should be disposed of

through your institution's EHS department.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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